Methyl 2-(4-chlorophenyl)-alpha-ethyl-3-methoxy-4-oxo-4H-1-benzopyran-6-acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-(4-chlorophenyl)-alpha-ethyl-3-methoxy-4-oxo-4H-1-benzopyran-6-acetate, also known as Compound A, is a synthetic compound that has gained significant attention in recent years due to its potential therapeutic applications. This compound belongs to the class of benzopyran derivatives and has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.
Mechanism of Action
The exact mechanism of action of Methyl 2-(4-chlorophenyl)-alpha-ethyl-3-methoxy-4-oxo-4H-1-benzopyran-6-acetate A is not fully understood, but it is believed to exert its effects through the inhibition of various pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators. Additionally, this compound A has been shown to activate the Nrf2 pathway, which is involved in the regulation of antioxidant and detoxification responses in cells.
Biochemical and Physiological Effects
This compound A has been shown to exhibit a range of biochemical and physiological effects in various cell types and animal models. It has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. Additionally, this compound A has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using Methyl 2-(4-chlorophenyl)-alpha-ethyl-3-methoxy-4-oxo-4H-1-benzopyran-6-acetate A in lab experiments is its potent anti-inflammatory and analgesic effects, which can be useful in studying the mechanisms underlying chronic pain and inflammatory disorders. Additionally, its antitumor properties make it a promising candidate for the development of new chemotherapeutic agents. However, one of the limitations of using this compound A in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of Methyl 2-(4-chlorophenyl)-alpha-ethyl-3-methoxy-4-oxo-4H-1-benzopyran-6-acetate A. One area of interest is the development of new formulations or delivery methods that can improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound A and its potential therapeutic applications in various fields of medicine. Finally, the development of new derivatives or analogs of this compound A may lead to the discovery of even more potent and selective compounds with improved therapeutic profiles.
Synthesis Methods
Methyl 2-(4-chlorophenyl)-alpha-ethyl-3-methoxy-4-oxo-4H-1-benzopyran-6-acetate A can be synthesized using a multistep process that involves the reaction of 4-chlorophenylacetic acid with ethyl acetoacetate to form 2-(4-chlorophenyl)-3-oxobutanoic acid ethyl ester. This intermediate is then subjected to a condensation reaction with 3-methoxy-4-hydroxybenzaldehyde to form the final product, this compound A. The purity of the compound can be improved using various purification techniques, such as recrystallization or chromatography.
Scientific Research Applications
Methyl 2-(4-chlorophenyl)-alpha-ethyl-3-methoxy-4-oxo-4H-1-benzopyran-6-acetate A has been extensively studied for its potential therapeutic applications in various fields of medicine, including oncology, neurology, and immunology. It has been shown to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. Additionally, this compound A has been shown to have antitumor properties and can induce apoptosis in cancer cells, making it a potential chemotherapeutic agent.
properties
CAS RN |
173469-85-7 |
---|---|
Molecular Formula |
C21H19ClO5 |
Molecular Weight |
386.8 g/mol |
IUPAC Name |
methyl 2-[2-(4-chlorophenyl)-3-methoxy-4-oxochromen-6-yl]butanoate |
InChI |
InChI=1S/C21H19ClO5/c1-4-15(21(24)26-3)13-7-10-17-16(11-13)18(23)20(25-2)19(27-17)12-5-8-14(22)9-6-12/h5-11,15H,4H2,1-3H3 |
InChI Key |
SRXXFXJDSOTFQL-UHFFFAOYSA-N |
SMILES |
CCC(C1=CC2=C(C=C1)OC(=C(C2=O)OC)C3=CC=C(C=C3)Cl)C(=O)OC |
Canonical SMILES |
CCC(C1=CC2=C(C=C1)OC(=C(C2=O)OC)C3=CC=C(C=C3)Cl)C(=O)OC |
synonyms |
4H-1-Benzopyran-6-acetic acid, 2-(4-chlorophenyl)-alpha-ethyl-3-methox y-4-oxo-, methyl ester |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.